(1-(6-Bromopyridin-2-yl)pyrrolidin-2-yl)methanol

• Molecular Formula: C10H13BrN2O
• Molecular Weight: 257.13 g/mol
• SMILES: C1CC(N(C1)C2=NC(=CC=C2)Br)CO
• InChI: InChI=1S/C10H13BrN2O/c11-9-4-1-5-10(12-9)13-6-2-3-8(13)7-14/h1,4-5,8,14H,2-3,6-7H2
• InChIKey: LMPYTOPGMLXWKE-UHFFFAOYSA-N

Researchers need a versatile intermediate with orthogonal handles for SAR exploration. (1-(6-Bromopyridin-2-yl)pyrrolidin-2-yl)methanol solves this with distinct reactivity vs. chloro/fluoro analogs. - **Bromine handle:** Enables selective Suzuki-Miyaura couplings for pyridine ring diversification. - **Hydroxymethyl group:** Allows conjugation to biotin/dyes for probe synthesis. - **2-yl substitution:** Defined conformational rigidity critical for kinase inhibitor design. Supplied with batch-specific HPLC/LC-MS purity data. Available for immediate R&D shipment.

(1-(6-Bromopyridin-2-yl)pyrrolidin-2-yl)methanol Overview

(1-(6-Bromopyridin-2-yl)pyrrolidin-2-yl)methanol (CAS: 1409669-23-3) is a heterocyclic building block consisting of a pyrrolidine ring functionalized with a hydroxymethyl group and a 6-bromopyridin-2-yl substituent . Its molecular formula is C10H13BrN2O with a molecular weight of 257.13 g/mol . The compound is primarily utilized as a synthetic intermediate in medicinal chemistry and organic synthesis, where the bromine atom serves as a versatile handle for cross-coupling reactions, and the hydroxymethyl group offers a site for further derivatization or conjugation .

1

Bromine atom as cross‑coupling handle for Suzuki reactions

2

Hydroxymethyl group available for derivatization or conjugation

3

Pyrrolidine‑pyridine scaffold supports medicinal chemistry library synthesis

Selection context: class‑level reactivity, verify in target coupling

Why (1-(6-Bromopyridin-2-yl)pyrrolidin-2-yl)methanol Cannot Be Substituted

Substituting (1-(6-bromopyridin-2-yl)pyrrolidin-2-yl)methanol with its chloro-, fluoro-, or 3-ylmethanol analogs can lead to significant changes in reactivity, physicochemical properties, and biological activity. The bromine atom in the target compound provides a distinct reactivity profile in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its favorable bond dissociation energy and leaving group ability compared to chlorine or fluorine [1]. Furthermore, the 2-yl substitution pattern on the pyrrolidine ring influences the compound's conformational flexibility and the spatial orientation of the hydroxymethyl group, which can be critical for molecular recognition events in drug discovery programs. The 3-yl analog (CAS 1289126-08-4) is structurally distinct and may exhibit different pharmacokinetic and pharmacodynamic properties due to altered molecular shape and electronic distribution . Therefore, generic substitution without rigorous validation can compromise the integrity of a synthetic route or the outcome of a biological assay.

Chloro analog May shift cross‑coupling efficiency due to stronger C–Cl bond; oxidative addition rate likely differs.

Fluoro analog Lower molecular weight may alter lipophilicity, solubility, and membrane permeability profile.

3‑yl isomer Hydroxymethyl position affects conformational preferences and molecular recognition; not a direct substitute.

• [1] Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical Reviews, 95(7), 2457-2483. View Source

Key Differentiation Evidence

Suzuki Coupling Reactivity: Bromine vs. Chlorine

The 6-bromopyridinyl moiety in (1-(6-bromopyridin-2-yl)pyrrolidin-2-yl)methanol enables more efficient palladium-catalyzed cross-coupling reactions compared to its 6-chloro analog. In the context of Suzuki-Miyaura coupling, aryl bromides are generally more reactive than aryl chlorides due to the lower bond dissociation energy of the C-Br bond [1]. While direct comparative kinetic data for this specific compound is not available in public literature, class-level inference suggests a reactivity advantage. For example, in a study of analogous 2-substituted pyridines, the bromo derivative exhibited a faster rate of oxidative addition with Pd(0) than its chloro counterpart, leading to higher yields under identical conditions [2].

Suzuki reactivity

Class‑level inference

Expected faster oxidative addition vs chloro analog

Supports cross‑coupling workflow selection

No direct kinetic data; verify under specific conditions

Evidence Dimension	Cross-Coupling Reactivity
Target Compound Data	Expected faster oxidative addition with Pd(0) based on C-Br bond properties
Comparator Or Baseline	(1-(6-Chloropyridin-2-yl)pyrrolidin-2-yl)methanol: Expected slower oxidative addition due to stronger C-Cl bond
Quantified Difference	Class-level inference: No direct quantitative comparison available for this specific compound.
Conditions	Class-level data from Suzuki-Miyaura coupling reactions of aryl halides.

Why This Matters

Procurement of the bromo derivative may reduce catalyst loading, shorten reaction times, and improve overall synthetic yield in cross-coupling steps compared to the chloro analog, offering potential cost and time savings in multi-step syntheses.

• [1] Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical Reviews, 95(7), 2457-2483. View Source
• [2] Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. View Source

Molecular Weight and Physicochemical Comparison

The target compound has a molecular weight of 257.13 g/mol , which is significantly higher than the molecular weight of the fluoro analog, (1-(6-fluoropyridin-2-yl)pyrrolidin-3-yl)methanol (CAS 1228666-40-7), which is 196.22 g/mol [1]. This 60.91 g/mol difference in molecular weight can impact key physicochemical properties such as lipophilicity (LogP), solubility, and membrane permeability. While experimental LogP and solubility data are not available for either compound in public databases, the increased molecular weight and the presence of the heavier bromine atom generally correlate with higher lipophilicity and lower aqueous solubility compared to the fluoro derivative [2].

Molecular weight

Class‑level inference

257.13 g/mol (+60.91 vs fluoro analog)

Physicochemical profile may differ; review for ADME context

Experimental logP/solubility not publicly available

Evidence Dimension	Molecular Weight
Target Compound Data	257.13 g/mol
Comparator Or Baseline	(1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol: 196.22 g/mol
Quantified Difference	+60.91 g/mol
Conditions	Calculated molecular weight based on molecular formula.

Why This Matters

The substantial difference in molecular weight suggests that the bromo compound may exhibit different ADME properties in biological assays, making it a more suitable choice for projects requiring enhanced lipophilicity or a specific molecular weight range for CNS drug discovery.

• [1] ChemSrc. (2019). (1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol. Retrieved from https://m.chemsrc.com View Source
• [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source

Positional Isomer Conformations: 2-yl vs. 3-yl

The target compound features a hydroxymethyl group at the 2-position of the pyrrolidine ring, whereas its positional isomer, (1-(6-bromopyridin-2-yl)pyrrolidin-3-yl)methanol (CAS 1289126-08-4), has the same group at the 3-position . This structural variation alters the spatial orientation of the hydroxymethyl group relative to the bromopyridine moiety. In a class-level analysis of pyrrolidine derivatives, the 2-substituted isomer is expected to adopt a different ensemble of low-energy conformations compared to the 3-substituted isomer, potentially affecting its binding affinity to biological targets or its ability to serve as a chiral building block in asymmetric synthesis [1]. Direct comparative conformational analysis or biological activity data for this specific pair of isomers is not available in public literature.

2‑yl vs 3‑yl isomer

Class‑level inference

Conformational preferences differ due to substitution pattern

2‑yl geometry may be critical for target engagement

Direct biological comparison data not reported

Evidence Dimension	Positional Isomerism
Target Compound Data	Hydroxymethyl at pyrrolidine 2-position
Comparator Or Baseline	(1-(6-Bromopyridin-2-yl)pyrrolidin-3-yl)methanol: Hydroxymethyl at pyrrolidine 3-position
Quantified Difference	Structural isomer with different conformational preferences
Conditions	Class-level inference based on pyrrolidine ring geometry.

Why This Matters

Procurement of the 2-yl isomer is essential for projects where the precise spatial arrangement of the hydroxymethyl group is critical for biological activity or for generating a specific stereochemical outcome in subsequent reactions. The 3-yl isomer cannot serve as a direct substitute without altering the molecular geometry and potentially compromising the intended interaction.

• [1] Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. View Source

Key Application Scenarios

Kinase Inhibitor Building Block

The 6-bromopyridin-2-yl moiety is a privileged structure in kinase inhibitor design. This compound can serve as a key intermediate for introducing a pyrrolidine-methanol scaffold into a larger molecule via Suzuki coupling. The bromine atom allows for facile diversification, enabling the exploration of structure-activity relationships around the pyridine ring [1].

Chiral Building Block for Asymmetric Synthesis

The 2-hydroxymethylpyrrolidine core can be used as a chiral auxiliary or ligand precursor. Its specific 2-yl substitution pattern may offer different steric and electronic properties compared to the 3-yl analog, making it a valuable tool for developing new asymmetric catalysts or for synthesizing enantiomerically pure pharmaceutical intermediates [2].

Bioconjugation Probe Synthesis

The hydroxymethyl group provides a convenient handle for conjugation to biotin, fluorescent dyes, or affinity tags. This allows for the creation of chemical probes to study target engagement and mechanism of action in cellular assays. The bromine atom remains available for late-stage diversification or for use as a heavy atom in X-ray crystallography [3].

Application

Selection Property

Validation Focus

Kinase inhibitor synthesis

Cross‑coupling handle (bromine)

Suzuki coupling efficiency and functional group tolerance

Asymmetric synthesis intermediate

2‑hydroxymethylpyrrolidine core

Chiral auxiliary performance and enantiomeric outcome

Bioconjugation probe precursor

Hydroxymethyl conjugation site

Conjugation efficiency and retained binding activity

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. View Source
• [2] Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. View Source
• [3] Hermanson, G. T. (2013). Bioconjugate Techniques. Academic Press. View Source